Cas no 106664-96-4 (Bis(2,5-dioxopyrrolidin-1-yl) Nonanedioate)

Bis(2,5-dioxopyrrolidin-1-yl) nonanedioate is a homobifunctional NHS ester crosslinker commonly used in bioconjugation and protein modification applications. Its extended spacer arm (nonanedioate backbone) enhances flexibility and reduces steric hindrance, making it suitable for coupling amine-containing molecules such as proteins, peptides, and antibodies. The compound features two reactive N-hydroxysuccinimide (NHS) ester groups, enabling efficient and stable amide bond formation under mild aqueous conditions. Its high reactivity and water solubility facilitate rapid conjugation with minimal side reactions. This crosslinker is particularly valuable in immunoassays, protein labeling, and biomaterial functionalization, where controlled and stable linkages are required. Proper handling under anhydrous conditions is recommended to preserve reactivity.
Bis(2,5-dioxopyrrolidin-1-yl) Nonanedioate structure
106664-96-4 structure
Product Name:Bis(2,5-dioxopyrrolidin-1-yl) Nonanedioate
CAS No:106664-96-4
MF:C17H22N2O8
MW:382.365185260773
CID:1178571
PubChem ID:13650502
Update Time:2025-06-08

Bis(2,5-dioxopyrrolidin-1-yl) Nonanedioate Chemical and Physical Properties

Names and Identifiers

    • bis(2,5-dioxopyrrolidin-1-yl) nonanedioate
    • ACMC-20madc
    • Nonanedioic acid 1,9-bis(2,5-dioxo-1-pyrrolidinyl) ester
    • 2,5-Pyrrolidinedione, 1,1'-[(1,9-dioxo-1,9-nonanediyl)bis(oxy)]bis-
    • CTK0D7064
    • 2,5-Pyrrolidinedione,1,1'-[(1,9-dioxo-1,9-nonanediyl)bis(oxy)]bis
    • SCHEMBL1870550
    • 1,1'-[(1,9-Dioxononane-1,9-diyl)bis(oxy)]di(pyrrolidine-2,5-dione)
    • G66905
    • 106664-96-4
    • DB-082773
    • DTXSID70545852
    • Nonanedioic acid 1,9-bis(2,5-dioxo-1-pyrrolidinyl)ester
    • MFCD01318517
    • Bis(2,5-dioxopyrrolidin-1-yl) Nonanedioate
    • Inchi: 1S/C17H22N2O8/c20-12-8-9-13(21)18(12)26-16(24)6-4-2-1-3-5-7-17(25)27-19-14(22)10-11-15(19)23/h1-11H2
    • InChI Key: NCLAPBZZSACEQS-UHFFFAOYSA-N
    • SMILES: O(C(CCCCCCCC(=O)ON1C(CCC1=O)=O)=O)N1C(CCC1=O)=O

Computed Properties

  • Exact Mass: 382.13800
  • Monoisotopic Mass: 382.13761566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 12
  • Complexity: 559
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 127Ų

Experimental Properties

  • PSA: 127.36000
  • LogP: 0.80730

Bis(2,5-dioxopyrrolidin-1-yl) Nonanedioate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB599733-250mg
Bis(2,5-dioxopyrrolidin-1-yl) nonanedioate; .
106664-96-4
250mg
€268.10 2024-07-19
abcr
AB599733-1g
Bis(2,5-dioxopyrrolidin-1-yl) nonanedioate; .
106664-96-4
1g
€464.80 2024-07-19

Additional information on Bis(2,5-dioxopyrrolidin-1-yl) Nonanedioate

Introduction to Bis(2,5-dioxopyrrolidin-1-yl) Nonanedioate (CAS No. 106664-96-4)

Bis(2,5-dioxopyrrolidin-1-yl) Nonanedioate, a compound with the chemical formula C16H20O8, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound is characterized by its unique structural features, which include two 2,5-dioxopyrrolidin-1-yl moieties linked by a nonanedioate bridge. The presence of these functional groups makes it a versatile intermediate in the development of various therapeutic agents.

The CAS number 106664-96-4 provides a unique identifier for this compound, ensuring precise classification and referencing in scientific literature. This numbering system is crucial for researchers and regulatory bodies to maintain consistency and accuracy in chemical nomenclature. The compound's molecular structure, featuring alternating oxygen and carbon atoms, contributes to its reactivity and potential applications in drug design.

In recent years, there has been growing interest in Bis(2,5-dioxopyrrolidin-1-yl) Nonanedioate due to its potential role in the synthesis of novel bioactive molecules. The dioxopyrrolidinyl groups are known for their ability to form stable complexes with various organic substrates, making them valuable in the construction of complex pharmaceutical scaffolds. This property has been leveraged in the development of new therapeutic strategies targeting a range of diseases.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. Researchers have explored its use in the synthesis of inhibitors targeting enzymes involved in metabolic pathways relevant to cancer and inflammation. The nonanedioate moiety, with its linear aliphatic chain, provides a stable framework that can be modified to enhance binding affinity and selectivity. This has led to several promising candidates entering preclinical trials for their efficacy in treating chronic inflammatory disorders.

The structural complexity of Bis(2,5-dioxopyrrolidin-1-yl) Nonanedioate also makes it an attractive candidate for material science applications. Its ability to form polymers and coordination complexes with metal ions has been investigated for potential use in catalysis and nanotechnology. These findings highlight the compound's versatility beyond traditional pharmaceutical applications.

Recent advancements in computational chemistry have further elucidated the reactivity patterns of this compound. Molecular modeling studies have revealed that the dioxopyrrolidinyl groups can undergo nucleophilic substitution reactions, opening up new avenues for synthetic modifications. These insights have been instrumental in designing more efficient synthetic routes and optimizing reaction conditions for large-scale production.

The pharmaceutical industry has taken note of these developments, with several companies investing in research to harness the potential of Bis(2,5-dioxopyrrolidin-1-yl) Nonanedioate. Collaborative efforts between academia and industry have led to innovative approaches in drug discovery, where this compound serves as a key intermediate. Its role in developing next-generation therapeutics underscores its importance as a chemical entity with far-reaching implications.

In conclusion, Bis(2,5-dioxopyrrolidin-1-yl) Nonanedioate (CAS No. 106664-96-4) is a multifaceted compound with significant applications in pharmaceutical chemistry and material science. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel therapeutic agents and advanced materials. As scientific understanding continues to evolve, it is likely that this compound will play an even greater role in shaping the future of chemical biology and drug design.

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